Threshold Aphrodisiac Potency of 7Z,11Z-Heptacosadiene vs. 7,11-Nonacosadiene and 7-Pentacosene in D. melanogaster Courtship
In a comparative behavioral bioassay using male Drosophila melanogaster (Canton S strain), synthetic 7Z,11Z-Heptacosadiene demonstrated a lower threshold concentration required to elicit wing vibration courtship behavior compared to its C29 homolog 7,11-nonacosadiene and the C25 monounsaturated 7-pentacosene. The study explicitly states that 7Z,11Z-Heptacosadiene appears to be the most potent aphrodisiac for males of the species, with a threshold lower than that of both 7,11-nonacosadiene and 7-pentacosene [1]. The dose-response curve of the synthetic compound closely matched that of the natural pheromone blend, confirming its biological fidelity [1].
| Evidence Dimension | Behavioral threshold for aphrodisiac response (wing vibration) in male D. melanogaster |
|---|---|
| Target Compound Data | 7Z,11Z-Heptacosadiene (7,11-HD): Threshold concentration lower than both comparators (exact numeric threshold not reported in abstract; full paper required for absolute values) |
| Comparator Or Baseline | 7,11-Nonacosadiene (C29 diene) and 7-Pentacosene (C25 monoene) |
| Quantified Difference | Qualitatively stated as 'lower threshold' for 7,11-HD; 7,11-HD identified as 'most potent aphrodisiac' among the three tested compounds [1] |
| Conditions | Bioassay with male D. melanogaster (Canton S) exposed to synthetic hydrocarbons; wing vibration measured as courtship endpoint [1] |
Why This Matters
This head-to-head potency comparison establishes that 7Z,11Z-Heptacosadiene cannot be substituted with other in-class CHCs for assays requiring the most potent, biologically relevant pheromone signal.
- [1] Antony, C., Davis, T. L., Carlson, D. A., Pechine, J. M., & Jallon, J. M. (1985). Compared behavioral responses of male Drosophila melanogaster (Canton S) to natural and synthetic aphrodisiacs. Journal of Chemical Ecology, 11(12), 1617–1629. View Source
